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Ethyl 2-amino-2-cyanoacetate
Compound Name:
acetate

Cat. No.: B1405154

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-amino-2-cyanoacetate, more commonly known as ethyl cyanoacetate, stands as a
cornerstone building block in the edifice of modern organic synthesis. Its unique trifecta of
reactive sites—an active methylene group, a nitrile, and an ester—renders it an exceptionally
versatile precursor for the construction of a diverse array of carbocyclic and heterocyclic
scaffolds. This technical guide delves into the core applications of ethyl cyanoacetate, providing
an in-depth analysis of its utility in key synthetic transformations, complete with detailed
experimental protocols and quantitative data to empower researchers in their scientific
endeavors.

Synthesis of Polysubstituted 2-Aminothiophenes:
The Gewald Reaction

The Gewald reaction is a powerful one-pot, multicomponent reaction for the synthesis of highly
functionalized 2-aminothiophenes, a privileged scaffold in medicinal chemistry. The reaction
typically involves the condensation of a ketone or aldehyde with an active methylene nitrile,
such as ethyl cyanoacetate, in the presence of elemental sulfur and a base.

Reaction Mechanism and Workflow

The reaction proceeds through an initial Knoevenagel condensation between the carbonyl
compound and ethyl cyanoacetate to form an a,3-unsaturated nitrile intermediate. This is
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followed by the addition of sulfur to the active methylene group, subsequent cyclization, and
tautomerization to yield the 2-aminothiophene product.
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» To cite this document: BenchChem. [The Versatility of Ethyl Cyanoacetate in Organic
Synthesis: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1405154#key-applications-of-ethyl-2-amino-2-
cyanoacetate-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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